Cas no 1480367-89-2 (2-(methylsulfanyl)-7-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 2-(methylsulfanyl)-7-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 1480367-89-2
• Molecular Formula: C₁₀H₁₆O₃S
• Molecular Weight: 216.297242164612
• CID: 6026554
• PubChem ID: 65130396

2-(methylsulfanyl)-7-oxaspiro3.5nonane-2-carboxylic acid Properties

Names and Identifiers

• 7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-(methylthio)-
• 2-(methylsulfanyl)-7-oxaspiro[3.5]nonane-2-carboxylic acid
• 2-(methylsulfanyl)-7-oxaspiro3.5nonane-2-carboxylic acid
• CS-0288398
• 2-(Methylthio)-7-oxaspiro[3.5]nonane-2-carboxylic acid
• 2-(methylsulfanyl)-7-oxaspiro[3.5]nonane-2-carboxylicacid
• AKOS014463622
• 1480367-89-2
• EN300-1122455

• InChIKey： YNGMJACXEIEHHO-UHFFFAOYSA-N
• Inchi： 1S/C10H16O3S/c1-14-10(8(11)12)6-9(7-10)2-4-13-5-3-9/h2-7H2,1H3,(H,11,12)
• SMILES： C1C2(CCOCC2)CC1(SC)C(O)=O

Computed Properties

• Exact Mass: 216.08201554g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.08201554g/mol
• Heavy Atom Count: 14
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Boiling Point: 385.9±42.0 °C(Predicted)
• pka: 3.50±0.20(Predicted)
• Density: 1.25±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids